Cas no 3346-62-1 ( )

  structure
  structure
Product Name: 
CAS No:3346-62-1
MF:C6H7N3O5
MW:201.136881113052
CID:917989
PubChem ID:264282
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxy-1,3-dimethyl-5-nitropyrimidine-2,4-dione
    • 1,3-Dimethyl-5-nitro-6-hydroxy-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin
    • 1,3-Dimethyl-5-nitrobarbituric acid
    • 1,3-dimethyl-5-nitro-pyrimidine-2,4,6-trione
    • 5-Nitro-1,3-dimethyl-barbitursaeure
    • 5-Nitro-1.3-dimethyl-barbitursaeure
    • 6-hydroxy-1,3-dimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
    • AC1L6BJN
    • AC1Q6F1E
    • AR-1H1827
    • CTK4H0622
    • NSC99326
    • STK257526
    • NSC-99326
    • DTXSID40295019
    • 3346-62-1
    •  
    • Inchi: 1S/C6H7N3O5/c1-7-4(10)3(9(13)14)5(11)8(2)6(7)12/h10H,1-2H3
    • InChI Key: LNCMPHONLFYCDM-UHFFFAOYSA-N
    • SMILES: OC1=C(C(N(C)C(N1C)=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.03861
  • Monoisotopic Mass: 201.03857033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 103.99
  • LogP: -0.77900
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